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DAXMBTMYJCYTRG-IRCPNMLKSA-N DAXMBTMYJCYTRG-IRCPNMLKSA-N
Brand Name: Vulcanchem
CAS No.: 1260252-18-3
VCID: VC0150593
InChI: InChI=1S/C41H64O14/c1-19(2)36(46)53-33-34-38(7)14-12-25(52-28-18-27(47-9)31(22(5)49-28)54-37-30(45)32(48-10)29(44)21(4)50-37)17-24(38)11-15-40(34)41(55-40)16-13-26(20(3)42)39(41,8)35(33)51-23(6)43/h19,21-22,24-35,37,44-45H,11-18H2,1-10H3/t21-,22-,24+,25+,26+,27-,28+,29-,30-,31-,32-,33+,34-,35-,37+,38+,39+,40+,41-/m1/s1
SMILES: CC1C(C(C(C(O1)OC2C(OC(CC2OC)OC3CCC4(C(C3)CCC56C4C(C(C7(C5(O6)CCC7C(=O)C)C)OC(=O)C)OC(=O)C(C)C)C)C)O)OC)O
Molecular Formula: C41H64O14
Molecular Weight: 780.949

DAXMBTMYJCYTRG-IRCPNMLKSA-N

CAS No.: 1260252-18-3

Reference Standards

VCID: VC0150593

Molecular Formula: C41H64O14

Molecular Weight: 780.949

DAXMBTMYJCYTRG-IRCPNMLKSA-N - 1260252-18-3

CAS No. 1260252-18-3
Product Name DAXMBTMYJCYTRG-IRCPNMLKSA-N
Molecular Formula C41H64O14
Molecular Weight 780.949
IUPAC Name [(1S,3R,6R,7S,8S,9S,10S,11S,14S,16S)-6-acetyl-8-acetyloxy-14-[(2R,4R,5R,6R)-5-[(2S,3R,4R,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-9-yl] 2-methylpropanoate
Standard InChI InChI=1S/C41H64O14/c1-19(2)36(46)53-33-34-38(7)14-12-25(52-28-18-27(47-9)31(22(5)49-28)54-37-30(45)32(48-10)29(44)21(4)50-37)17-24(38)11-15-40(34)41(55-40)16-13-26(20(3)42)39(41,8)35(33)51-23(6)43/h19,21-22,24-35,37,44-45H,11-18H2,1-10H3/t21-,22-,24+,25+,26+,27-,28+,29-,30-,31-,32-,33+,34-,35-,37+,38+,39+,40+,41-/m1/s1
Standard InChIKey DAXMBTMYJCYTRG-IRCPNMLKSA-N
SMILES CC1C(C(C(C(O1)OC2C(OC(CC2OC)OC3CCC4(C(C3)CCC56C4C(C(C7(C5(O6)CCC7C(=O)C)C)OC(=O)C)OC(=O)C(C)C)C)C)O)OC)O
PubChem Compound 102258917
Last Modified Nov 14 2021
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